Cas no 1797249-93-4 (2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797249-93-4
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 5370493
• Update Time: 2025-05-21

2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethyl-N-[[4-methyl-6-(4-morpholinyl)-2-pyrimidinyl]methyl]benzenesulfonamide
• 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C19H26N4O3S/c1-13-9-15(3)17(10-14(13)2)27(24,25)20-12-18-21-16(4)11-19(22-18)23-5-7-26-8-6-23/h9-11,20H,5-8,12H2,1-4H3
• InChI Key： QHWLCMDTDDOUGN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC(N3CCOCC3)=CC(C)=N2)(=O)=O)=CC(C)=C(C)C=C1C

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.7±60.0 °C(Predicted)
• pka: 5.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

Research Update on 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS: 1797249-93-4)

Recent studies have highlighted the potential of 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS: 1797249-93-4) as a promising small-molecule inhibitor in the field of chemical biology and drug discovery. This compound, characterized by its unique sulfonamide and pyrimidine scaffold, has demonstrated significant activity in modulating specific biological pathways, making it a subject of intense research.

The primary focus of current investigations revolves around the compound's mechanism of action and its potential therapeutic applications. Preliminary data suggest that it exhibits high selectivity for certain kinase targets, which are implicated in various disease states, including cancer and inflammatory disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions between the compound and its target proteins.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in cellular assays, 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide has shown potent inhibition of target kinases at nanomolar concentrations, with minimal off-target effects. These findings are supported by pharmacokinetic studies, which indicate favorable absorption and distribution profiles in animal models.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2,4,5-trimethyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide represents a valuable tool for understanding kinase-related pathways and a potential lead compound for drug development. Ongoing research is expected to further elucidate its therapeutic potential and address existing limitations, paving the way for future clinical trials.